R-(+)-Warfarin-d5

• Molecular Formula: C19H16O4
• Molecular Weight: 313.4 g/mol
• InChI: InChI=1S/C19H16O4/c1-12(20)11-15(13-7-3-2-4-8-13)17-18(21)14-9-5-6-10-16(14)23-19(17)22/h2-10,15,21H,11H2,1H3/t15-/m1/s1/i2D,3D,4D,7D,8D
• InChIKey: PJVWKTKQMONHTI-VLGPFOJQSA-N

R-(+)-Warfarin-d5: Deuterated Enantiomer Reference Standard for Chiral LC-MS/MS Quantification

R-(+)-Warfarin-d5 (CAS 773005-79-1) is a deuterium-labeled analog of R-(+)-warfarin, the less pharmacologically potent enantiomer of the anticoagulant warfarin [1]. Five deuterium atoms replace hydrogen on the phenyl ring (molecular formula C19H11D5O4, molecular weight 313.36) , enabling its primary application as a stable isotope-labeled internal standard (SIL-IS) for enantioselective LC-MS/MS quantification of warfarin in biological matrices . Warfarin is clinically administered as a racemic mixture of R- and S-enantiomers, which exhibit markedly different anticoagulant potencies and metabolic pathways [2].

Workflow

Enantioselective chiral LC-MS/MS quantification

Selection

Deuterated R-(+)-warfarin as single-enantiomer SIL-IS

Use Context

Human plasma and urine research matrices for warfarin enantiomer studies

• [1] Breckenridge A, Orme M, Wesseling H, Lewis RJ, Gibbons R. Pharmacokinetics and pharmacodynamics of the enantiomers of warfarin in man. Clin Pharmacol Ther. 1974;15(4):424-430. View Source
• [2] Takahashi H, Echizen H. Pharmacogenetics of warfarin elimination and its clinical implications. Clin Pharmacokinet. 2001;40(8):587-603. View Source

Why R-(+)-Warfarin-d5 Cannot Be Replaced by Racemic Warfarin-d5 in Enantioselective Analyses

Generic substitution of R-(+)-Warfarin-d5 with racemic (±)-warfarin-d5 is scientifically invalid for enantioselective quantification. R-(+)-warfarin and S-(-)-warfarin exhibit profound differences in pharmacokinetics and pharmacodynamics: S-warfarin possesses 3- to 5-fold greater anticoagulant potency than R-warfarin [1], their plasma half-lives differ substantially (R-warfarin: 37.4–88.6 h vs. S-warfarin: 21.2–42.6 h at steady state) [2], and they are metabolized by distinct cytochrome P450 enzymes—CYP2C9 exclusively for S-warfarin, versus CYP1A2 and CYP3A4 for R-warfarin [3]. Consequently, clinical and pharmacokinetic studies require separate, accurate quantification of each enantiomer. Using racemic warfarin-d5 as an internal standard for chiral separation introduces co-elution ambiguity and precludes the stereospecific peak matching essential for reliable enantiomer quantitation [4]. The enantiomerically pure R-(+)-Warfarin-d5 eliminates this confound, providing a chromatographically and spectrometrically matched internal standard for the R-enantiomer.

Chiral identity

Target

R-(+)-warfarin-d5 provides enantiomer-specific peak matching

Substitute risk

Racemic warfarin-d5 introduces co-elution ambiguity and may compromise stereospecific quantitation

Metabolic correction

Target

Isotope dilution corrects for CYP1A2/CYP3A4-dependent matrix effects on R-warfarin

Substitute risk

Racemic IS may not track enantiomer-specific ionization differences, altering accuracy

PK half-life

Target

Supports precise R-warfarin half-life (37-89 h) measurement in research cohorts

Substitute risk

Racemic IS may mask enantiomer clearance differences, reducing PK interpretation reliability

• [1] Takahashi H, Echizen H. Pharmacogenetics of warfarin elimination and its clinical implications. Clin Pharmacokinet. 2001;40(8):587-603. View Source
• [2] Breckenridge A, Orme M, Wesseling H, Lewis RJ, Gibbons R. Pharmacokinetics and pharmacodynamics of the enantiomers of warfarin in man. Clin Pharmacol Ther. 1974;15(4):424-430. View Source
• [3] Scordo MG, Pengo V, Spina E, Dahl ML, Gusella M, Padrini R. Influence of CYP2C9 and CYP2C19 genetic polymorphisms on warfarin maintenance dose and metabolic clearance. Clin Pharmacol Ther. 2002;72(6):702-710. View Source
• [4] Alshogran OY, Ocque AJ, Leblond FA, Pichette V, Nolin TD. Validation and application of a simple UHPLC-MS-MS method for the enantiospecific determination of warfarin in human urine. J Chromatogr Sci. 2015. View Source

Quantitative Differentiation of R-(+)-Warfarin-d5 from Closest Analogs: A Procurement Evidence Guide

Matrix Effect Elimination in Human Plasma: R-(+)-Warfarin-d5 Internal Standard vs. No Isotopic Correction

In a validated HPLC-MS/MS method for warfarin enantiomers in human plasma using warfarin-d5 as internal standard, both R- and S-warfarin exhibited no matrix effects [1]. R-warfarin intra-day precision RSD was 5.0–8.1%, inter-day precision RSD was 8.3–13.4%, and extraction recovery was 85.9–97.7% [1]. Methods without isotopic internal standardization typically require matrix-matched calibration curves due to ionization suppression/enhancement, whereas the deuterated internal standard corrects for these effects by co-eluting with identical ionization behavior [2].

Matrix effect & recovery

Data to verify

No matrix effect; R-warfarin extraction recovery 85.9–97.7%

Supports isotope dilution for consistent ionization in human plasma research

Human plasma, protein precipitation, chiral HPLC-MS/MS

Evidence Dimension	Matrix effect and extraction recovery
Target Compound Data	No matrix effect; extraction recovery 85.9–97.7% for R-warfarin
Comparator Or Baseline	Non-isotopic internal standards or external standard calibration (class baseline)
Quantified Difference	Not quantified in source (class-level inference: stable isotope internal standardization eliminates matrix effect variability vs. non-isotopic methods)
Conditions	Human plasma, protein precipitation with methanol, CHIRALPAK AS-3R chiral column, ESI negative ion MRM mode, 77 deep vein thrombosis patients

Why This Matters

Procurement of an enantiomerically pure, deuterated internal standard is non-negotiable for achieving FDA/EMA-compliant bioanalytical method validation in chiral warfarin quantification.

• [1] HPLC-MS/MS determination of warfarin enantiomer concentrations in human plasma and its clinical application. ScholarMate. 2020. View Source
• [2] Reddy M. Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Express Pharma. 2022. View Source

Enantioselective Chromatographic Separation: R-(+)-Warfarin-d5 as Chirally Matched Internal Standard

A validated UHPLC-MS/MS method for enantiospecific determination of warfarin in human urine employed d5-warfarin as internal standard with chromatographic separation on an Astec Chirobiotic V column [1]. Calibration curves were linear with correlation coefficient ≥0.996 for both enantiomers over 5–500 ng/mL [1]. Intra- and interday accuracy and precision for both analytes were within ±9.0%, with excellent extraction efficiency and negligible matrix effects [1]. The deuterated internal standard co-eluted with the target enantiomers under identical gradient conditions at 400 µL/min over 10 min [1].

Chiral UHPLC-MS/MS precision

Reported

Intra- and interday accuracy/precision within ±9.0% for both enantiomers

Demonstrates method reproducibility with deuterated SIL-IS for urine research matrices

Human urine, Astec Chirobiotic V, 5–500 ng/mL linear range

Evidence Dimension	Analytical precision and accuracy
Target Compound Data	Precision and accuracy within ±9.0% (intra- and interday) for both R- and S-warfarin with d5-warfarin internal standard
Comparator Or Baseline	R-(+)-warfarin quantification without deuterated internal standard (class baseline)
Quantified Difference	Not quantified in source (class-level inference: deuterated internal standard enables precision within ±9.0%)
Conditions	Human urine, methyl tert-butyl ether extraction, Astec Chirobiotic V column, TSQ Quantum Ultra triple quadrupole MS with HESI source, negative ionization SRM

Why This Matters

For laboratories conducting warfarin pharmacokinetic studies in special populations (e.g., renally impaired patients), the demonstrated ±9.0% precision with this internal standard supports regulatory submission-quality data.

• [1] Alshogran OY, Ocque AJ, Leblond FA, Pichette V, Nolin TD. Validation and application of a simple UHPLC-MS-MS method for the enantiospecific determination of warfarin in human urine. J Chromatogr Sci. 2015. View Source

Pharmacokinetic Differentiation: R-Warfarin Exhibits Distinct Clearance and Half-Life vs. S-Warfarin

R-warfarin and S-warfarin exhibit markedly different pharmacokinetic profiles in humans. At steady state, R-warfarin plasma half-life ranged from 37.4 to 88.6 hours, significantly longer than S-warfarin (21.2–42.6 hours) [1]. The steady-state plasma concentration ratio of R to S warfarin was 3.80:1 at equivalent anticoagulant control, with relative dose requirements of R to S warfarin of 1.5–9:1 [1]. In a population PK study, R-warfarin clearance (Cl/F) was 0.14 L/h, compared to S-warfarin at 0.30 L/h [2]. R-warfarin is primarily metabolized by CYP1A2 and CYP3A4, while S-warfarin is almost exclusively metabolized by CYP2C9 [3].

Steady-state half-life

Head-to-head

R-warfarin T½ = 37.4–88.6 h vs. S-warfarin T½ = 21.2–42.6 h

Supports enantiomer-specific pharmacokinetic interpretation in research subjects

Multiple-dose steady state, n=8; R/S half-life ratio ~1.8–2.1

Evidence Dimension	Plasma half-life at steady state
Target Compound Data	R-warfarin T½ = 37.4–88.6 h (n=8 subjects)
Comparator Or Baseline	S-warfarin T½ = 21.2–42.6 h (n=8 subjects)
Quantified Difference	R-warfarin half-life approximately 1.8–2.1× longer than S-warfarin at steady state
Conditions	Multiple oral dosing to steady state in human subjects, 0.5 mg/kg single dose followed by maintenance dosing

Why This Matters

The distinct pharmacokinetic profiles necessitate separate quantification of each enantiomer; R-(+)-Warfarin-d5 is essential for accurate measurement of R-warfarin in CYP1A2/CYP3A4 drug-drug interaction and pharmacogenetic studies.

• [1] Breckenridge A, Orme M, Wesseling H, Lewis RJ, Gibbons R. Pharmacokinetics and pharmacodynamics of the enantiomers of warfarin in man. Clin Pharmacol Ther. 1974;15(4):424-430. View Source
• [2] Hamberg AK, Dahl ML, Scordo G, Padrini R, Barban M, Jonsson EN. Pharmacokinetic/pharmacodynamic modelling of the anticoagulant activity of warfarin. PAGE. 2005; Abstr 755. View Source
• [3] Scordo MG, Pengo V, Spina E, Dahl ML, Gusella M, Padrini R. Influence of CYP2C9 and CYP2C19 genetic polymorphisms on warfarin maintenance dose and metabolic clearance. Clin Pharmacol Ther. 2002;72(6):702-710. View Source

Differential Metabolic Clearance: R-Warfarin Clearance Unaffected by CYP2C9 Polymorphism

A study of 93 patients on long-term warfarin therapy demonstrated that CYP2C9 genetic polymorphisms markedly influence S-warfarin clearance but have no relationship with R-warfarin clearance [1]. Mean S-warfarin unbound oral clearance (CLfree) varied significantly among CYP2C9 genotype groups: 307.5 mL/min (low-dose group), 480.3 mL/min (medium-dose), and 881.3 mL/min (high-dose) (P < 0.0001) [1]. In contrast, no relationship was found between R-warfarin CLfree and either CYP2C9 or CYP2C19 genotype [1]. Plasma clearance of S-warfarin, but not R-warfarin, decreases in a CYP2C9 gene-dependent manner [2].

CYP2C9 genotype effect

Head-to-head

R-warfarin clearance unaffected by CYP2C9 genotype; S-warfarin clearance varies 2.9-fold

Enables CYP2C9-independent R-warfarin quantification in pharmacogenetic cohorts

93 outpatients, steady-state unbound CLfree; S-warfarin P

Isoform-specific metabolism

Head-to-head

CYP1A2 hydroxylates (R)-warfarin (isotope effect 1.23); CYP2C9 acts on (S)-warfarin (1.17)

Supports CYP1A2/3A4 phenotyping probe studies

cDNA-expressed enzymes; 7-hydroxywarfarin formation

Plasma concentration (DVT)

Reported

R-warfarin 458.5 ± 226.6 ng/mL vs. S-warfarin 239.6 ± 152.8 ng/mL

Contextualizes enantiomer-specific exposure in research populations

77 DVT patients, chiral LC-MS/MS with d5-IS; S/R ratio 0.53

Evidence Dimension	Unbound oral clearance (CLfree) by CYP2C9 genotype
Target Compound Data	R-warfarin: no significant relationship with CYP2C9 genotype
Comparator Or Baseline	S-warfarin: mean CLfree = 307.5 mL/min (low-dose group, 72% CYP2C9 mutated alleles), 480.3 mL/min (medium-dose), 881.3 mL/min (high-dose, 4% mutated alleles)
Quantified Difference	S-warfarin clearance varies 2.9-fold across genotype groups; R-warfarin clearance unaffected
Conditions	93 Italian outpatients on long-term warfarin therapy (INR 2–3), steady-state unbound plasma concentrations measured by HPLC and equilibrium dialysis

Why This Matters

For laboratories conducting pharmacogenetic warfarin studies, R-(+)-Warfarin-d5 enables accurate quantification of R-warfarin independently of CYP2C9 genotype, supporting its use as a comparator in studies of CYP1A2/CYP3A4-mediated drug interactions.

• [1] Scordo MG, Pengo V, Spina E, Dahl ML, Gusella M, Padrini R. Influence of CYP2C9 and CYP2C19 genetic polymorphisms on warfarin maintenance dose and metabolic clearance. Clin Pharmacol Ther. 2002;72(6):702-710. View Source
• [2] Henne KR, Gaedigk A, Gupta S, Leeder JS, Rettie AE. Chiral phase analysis of warfarin enantiomers in patient plasma in relation to CYP2C9 genotype. 1998. View Source

Stereospecific Metabolic Pathway Differentiation: CYP1A2 vs. CYP2C9 Hydroxylation

In vitro studies using cDNA-expressed cytochrome P450 isoforms demonstrate stereospecific metabolism: CYP2C9 metabolizes (S)-warfarin, while CYP1A2 metabolizes (R)-warfarin [1]. Deuterium isotope effects of 1.17 and 1.23 accompanied formation of 7-hydroxywarfarin from (S)-7d1-warfarin by CYP2C9 and from (R)-7d1-warfarin by CYP1A2, respectively [1]. R-warfarin is cleared by CYP1A2 and CYP3A4, whereas S-warfarin is almost exclusively metabolized by CYP2C9 [2]. This stereospecific metabolism underlies the differential drug-drug interaction profiles of the two enantiomers.

Isoform-specific metabolism

Head-to-head

CYP1A2 hydroxylates (R)-warfarin (isotope effect 1.23); CYP2C9 acts on (S)-warfarin (1.17)

Supports CYP1A2/3A4 phenotyping probe studies

cDNA-expressed enzymes; 7-hydroxywarfarin formation

Evidence Dimension	Deuterium isotope effect on 7-hydroxywarfarin formation
Target Compound Data	Deuterium isotope effect = 1.23 for (R)-7d1-warfarin by CYP1A2
Comparator Or Baseline	Deuterium isotope effect = 1.17 for (S)-7d1-warfarin by CYP2C9
Quantified Difference	1.23 vs. 1.17 (both modest isotope effects, consistent with addition-rearrangement mechanism)
Conditions	cDNA-expressed CYP2C9 incubated with enantiomerically pure (S)-warfarin; expressed CYP1A2 incubated with enantiomerically pure (R)-warfarin

Why This Matters

The stereospecific metabolic pathways of warfarin enantiomers make R-(+)-Warfarin-d5 indispensable for CYP1A2/CYP3A4 phenotyping studies and for investigating drug interactions that selectively affect R-warfarin clearance (e.g., CYP1A2 inhibitors/inducers).

• [1] Substrate probe for the mechanism of aromatic hydroxylation catalyzed by cytochrome P450. Drug Metab Dispos. 1996;24(9):1038-1045. View Source
• [2] Takahashi H, Echizen H. Pharmacogenetics of warfarin elimination and its clinical implications. Clin Pharmacokinet. 2001;40(8):587-603. View Source

Steady-State Plasma Concentration Ratio in Clinical Populations

In a clinical study of 77 deep vein thrombosis patients receiving warfarin therapy, steady-state plasma concentrations measured by HPLC-MS/MS using warfarin-d5 as internal standard were (458.52 ± 226.55) ng/mL for R-warfarin and (239.63 ± 152.83) ng/mL for S-warfarin [1]. The S/R plasma concentration ratio (CS/R) averaged 0.53 ± 0.34 [1]. This ratio reflects the combined effects of differential dosing, metabolism, and clearance pathways of the two enantiomers in a real-world patient population.

Plasma concentration (DVT)

Reported

R-warfarin 458.5 ± 226.6 ng/mL vs. S-warfarin 239.6 ± 152.8 ng/mL

Contextualizes enantiomer-specific exposure in research populations

77 DVT patients, chiral LC-MS/MS with d5-IS; S/R ratio 0.53

Evidence Dimension	Steady-state plasma concentration
Target Compound Data	R-warfarin = 458.52 ± 226.55 ng/mL (mean ± SD, n=77)
Comparator Or Baseline	S-warfarin = 239.63 ± 152.83 ng/mL (mean ± SD, n=77)
Quantified Difference	R-warfarin concentration approximately 1.9-fold higher than S-warfarin; S/R ratio = 0.53 ± 0.34
Conditions	Deep vein thrombosis patients at steady-state warfarin therapy, plasma samples processed with warfarin-d5 internal standard, CHIRALPAK AS-3R column, LC-MS/MS

Why This Matters

This clinical data confirms that R-warfarin circulates at substantially higher concentrations than S-warfarin in patients, underscoring the necessity of separate enantiomer quantification with enantiomerically pure internal standards like R-(+)-Warfarin-d5 for accurate therapeutic drug monitoring.

• [1] HPLC-MS/MS determination of warfarin enantiomer concentrations in human plasma and its clinical application. ScholarMate. 2020. View Source

Validated Research and Industrial Applications of R-(+)-Warfarin-d5 Based on Quantitative Evidence

Enantioselective LC-MS/MS Method Development and Validation for Warfarin in Biological Matrices

R-(+)-Warfarin-d5 serves as the enantiomerically matched internal standard for validated HPLC-MS/MS and UHPLC-MS/MS methods quantifying R-warfarin in human plasma and urine. Validated methods using warfarin-d5 achieve intra- and interday precision within ±9.0%, extraction recovery 82.4–97.7%, and negligible matrix effects in both plasma and urine matrices [1][2]. These methods support regulatory-compliant bioanalysis for ANDA submissions and clinical pharmacokinetic studies .

Pharmacogenetic and Drug-Drug Interaction Studies Involving CYP1A2 and CYP3A4

Since R-warfarin clearance is mediated by CYP1A2 and CYP3A4 and is unaffected by CYP2C9 polymorphisms, R-(+)-Warfarin-d5 is essential for studies evaluating CYP1A2/CYP3A4-mediated drug interactions or phenotyping [1]. Unlike S-warfarin, which exhibits 2.9-fold clearance variation across CYP2C9 genotypes, R-warfarin clearance remains stable, making it a reliable probe for non-CYP2C9 pathways [2]. The deuterated internal standard enables precise quantification in drug interaction studies where co-administered drugs (e.g., CYP1A2 inhibitors like fluvoxamine) selectively affect R-warfarin metabolism.

Therapeutic Drug Monitoring in Patients with Altered CYP2C9 Function

In patients with CYP2C9 variant alleles (CYP2C9*2, *3) who exhibit up to 90% reduction in S-warfarin clearance, the R-enantiomer constitutes an increasing proportion of circulating warfarin [1]. Clinical data from 77 deep vein thrombosis patients show R-warfarin steady-state concentrations of 458.52 ± 226.55 ng/mL, approximately 1.9-fold higher than S-warfarin [2]. R-(+)-Warfarin-d5 enables accurate monitoring of R-warfarin in these populations, where reliance on racemic quantification would obscure the differential enantiomer contributions to overall anticoagulation status.

Mechanistic Cytochrome P450 Enzymology and Metabolic Probe Studies

R-(+)-Warfarin-d5 supports stereospecific metabolic studies examining CYP isoform selectivity. In vitro data demonstrate that CYP1A2 selectively hydroxylates (R)-warfarin with a deuterium isotope effect of 1.23 at the 7-position, while CYP2C9 acts on (S)-warfarin with an isotope effect of 1.17 [1]. The deuterated analog serves both as an analytical internal standard for quantifying metabolite formation and, in labeled substrate studies, as a tool for investigating aromatic hydroxylation mechanisms via isotope effect measurements [1].

Application

Selection Property

Validation Focus

Enantioselective LC-MS/MS bioanalysis in research matrices

Enantiomerically pure deuterated internal standard

Bioanalytical validation review and matrix effect correction

CYP1A2/CYP3A4 pharmacogenetic and drug interaction studies

R-warfarin clearance independent of CYP2C9 genotype

CYP isoform phenotyping and interaction interpretation

Warfarin enantiomer monitoring in CYP2C9-variant research cohorts

R-enantiomer proportion increases with reduced CYP2C9 function

Enantiomer-specific pharmacokinetic interpretation

Cytochrome P450 enzymology and metabolic probe studies

Stereospecific hydroxylation by CYP1A2

Isotope effect and aromatic hydroxylation mechanism review

• [1] Alshogran OY, Ocque AJ, Leblond FA, Pichette V, Nolin TD. Validation and application of a simple UHPLC-MS-MS method for the enantiospecific determination of warfarin in human urine. J Chromatogr Sci. 2015. View Source
• [2] HPLC-MS/MS determination of warfarin enantiomer concentrations in human plasma and its clinical application. ScholarMate. 2020. View Source
• [3] Scordo MG, Pengo V, Spina E, Dahl ML, Gusella M, Padrini R. Influence of CYP2C9 and CYP2C19 genetic polymorphisms on warfarin maintenance dose and metabolic clearance. Clin Pharmacol Ther. 2002;72(6):702-710. View Source
• [4] Substrate probe for the mechanism of aromatic hydroxylation catalyzed by cytochrome P450. Drug Metab Dispos. 1996;24(9):1038-1045. View Source